Cas no 75469-02-2 (3-Thiomorpholinone, 4-methyl-)

• Product name: 3-Thiomorpholinone, 4-methyl-
• CAS No: 75469-02-2
• MF: C₅H₉NOS
• MW: 131.19606
• CID: 539481
• PubChem ID: 13606349

3-Thiomorpholinone, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 4-methyl-
• 4-methylthiomorpholin-3-one
• SCHEMBL1155846
• 4-methyl-3-thiomorpholinone
• ZANHDXOCLSUSLY-UHFFFAOYSA-N
• DTXSID80544856
• 75469-02-2
• AT12016

• Inchi： InChI=1S/C5H9NOS/c1-6-2-3-8-4-5(6)7/h2-4H2,1H3
• InChI Key： ZANHDXOCLSUSLY-UHFFFAOYSA-N
• SMILES： CN1CCSCC1=O

Computed Properties

• Exact Mass: 131.04057
• Monoisotopic Mass: 131.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31